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Compound of Interest

Compound Name: Isopropyl cyanoacetate

Cat. No.: B077066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,

and key applications of isopropyl cyanoacetate. The information is intended to assist

researchers and professionals in sourcing this versatile reagent and effectively incorporating it

into their experimental workflows.

Commercial Availability and Suppliers
Isopropyl cyanoacetate is readily available from a variety of chemical suppliers, ranging from

those offering small research quantities to bulk manufacturers. Purity levels typically range from

97% to over 99%. Pricing can vary significantly based on the supplier, quantity, and purity.

Supplier and Pricing Data
The following table summarizes the availability of isopropyl cyanoacetate from several

prominent suppliers. Prices have been normalized to a per-gram or per-milliliter basis for easier

comparison, based on the listed catalog prices. Please note that prices are subject to change

and may not include shipping and handling fees. Bulk pricing is often available upon request

and can be significantly lower.
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Supplier
Catalog
Number(s)

Purity
Available
Quantities

Price (USD/g
or USD/mL)

Sigma-Aldrich

AldrichCPR

(S615137),

28452

≥98.0% 250 mg, Custom ~$130.80/g

Thermo Fisher

Scientific (Alfa

Aesar)

A11887.14,

A11887.22
97% 25 g, 100 g

~$1.64/g (for

25g)

Apollo Scientific OR28722 99%
100g, 500g,

2.5kg, 10kg

~$0.20/g (for

100g)

Tokyo Chemical

Industry (TCI)
C1001 >97.0% (GC) 25 mL, 500 mL

Contact for

pricing

ChemScene CS-W013485 ≥98% Custom
Contact for

pricing

Lab Pro Inc. C1001-25ML Min. 97.0% (GC) 25 mL
Contact for

pricing

XIAMEN

EQUATION

CHEMICAL CO.,

LTD

Industrial Grade Industrial Bulk
~$0.10/kg (EXW,

indicative)

Henan Sinotech

Import & Export

Corp.

N/A 99% ≥ 1 kg
~$1.00/kg (FOB,

indicative)

Experimental Protocols
Isopropyl cyanoacetate is a key building block in organic synthesis, most notably in the

Knoevenagel condensation. Below are representative experimental protocols for its synthesis

and a common application.

Synthesis of Isopropyl Cyanoacetate via Esterification
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A common method for preparing isopropyl cyanoacetate is the acid-catalyzed esterification of

cyanoacetic acid with isopropyl alcohol.

Reaction:

Cyanoacetic Acid + Isopropyl Alcohol ⇌ Isopropyl Cyanoacetate + Water

Methodology:

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a Dean-Stark

apparatus, add cyanoacetic acid (1.0 equivalent), isopropyl alcohol (1.5-2.0 equivalents),

and a suitable solvent such as hexane or cyclohexane.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid (0.05–0.3

mol per mole of cyanoacetic acid) or p-toluenesulfonic acid.

Reaction Conditions: Heat the mixture to reflux at a temperature of 60–80°C. The water

produced during the reaction is azeotropically removed using the Dean-Stark trap to drive

the equilibrium towards the product.

Monitoring: The reaction progress can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

**Workup and

To cite this document: BenchChem. [Commercial Availability and Technical Guide for
Isopropyl Cyanoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077066#commercial-availability-and-suppliers-of-
isopropyl-cyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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